2-(2-Oxazolyl)benzenemethanamine

• CAS No.: 1211529-03-1
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: [2-(1,3-oxazol-2-yl)phenyl]methanamine
• InChI: InChI=1S/C10H10N2O/c11-7-8-3-1-2-4-9(8)10-12-5-6-13-10/h1-6H,7,11H2
• InChI Key: FXIIJLSVCDPHPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)C2=NC=CO2

Description

2-(2-Oxazolyl)benzenemethanamine is a heterocyclic compound that features an oxazole ring fused to a benzene ring with a methanamine group attached

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of aromatic nitriles with amino alcohols under neat conditions to form oxazolines, which can then be further modified to introduce the benzenemethanamine group . Another method involves the use of metal-mediated deprotonations and halogen-metal exchange reactions to construct the oxazole ring .

Industrial Production Methods

Industrial production of 2-(2-Oxazolyl)benzenemethanamine may involve scalable synthetic routes that ensure high yield and purity. The use of environmentally friendly solvents and reagents, as well as mild reaction conditions, is often preferred to minimize safety risks and environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-(2-Oxazolyl)benzenemethanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form oxazole derivatives.

Reduction: Reduction reactions can modify the oxazole ring or the benzenemethanamine group.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the oxazole or benzene rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole N-oxides, while substitution reactions can produce a variety of functionalized oxazole derivatives .

Scientific Research Applications

2-(2-Oxazolyl)benzenemethanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound has potential as a bioactive molecule with applications in drug discovery and development.

Medicine: It may serve as a lead compound for the development of new pharmaceuticals targeting specific biological pathways.

Industry: The compound’s unique properties make it useful in the development of advanced materials and catalysts.

Mechanism of Action

The mechanism of action of 2-(2-Oxazolyl)benzenemethanamine involves its interaction with specific molecular targets and pathways. The oxazole ring can participate in hydrogen bonding and π-π interactions, which may influence its binding to biological targets. The benzenemethanamine group can further modulate the compound’s activity by interacting with different receptors or enzymes .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other oxazole derivatives such as 2-(2-Oxazolyl)ethanamine and benzo[d]oxazol-2-yl derivatives .

Uniqueness

2-(2-Oxazolyl)benzenemethanamine is unique due to its specific structural features, which combine the properties of both the oxazole and benzene rings with the functional versatility of the methanamine group. This combination allows for a wide range of chemical modifications and applications, making it a valuable compound in various research fields .